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Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in
laboratory and research settings. The information compiled is based on publicly available data,
which is limited for this specific compound. All handling of (bromoethynyl)benzene should be
conducted by qualified personnel using appropriate personal protective equipment (PPE) and
engineering controls. This guide is not a substitute for a comprehensive, substance-specific risk
assessment.

Executive Summary

(Bromoethynyl)benzene (CAS No. 932-87-6) is a halogenated alkyne of interest in organic
synthesis. While detailed toxicological data for this specific compound is not readily available in
the public domain, existing classifications and data for related compounds indicate that it
should be handled with significant caution. It is classified as harmful if inhaled and poses a risk
of serious eye damage.[1][2] This guide summarizes the known health and safety information,
outlines recommended handling procedures, and highlights the current gaps in the toxicological
data for (boromoethynyl)benzene.

Hazard Identification and Classification

(Bromoethynyl)benzene is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) as follows:
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o Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[1][2]

e Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1][2]
Signal Word: Danger[2]

Hazard Pictograms:

o Corrosion (for serious eye damage)

o Health Hazard/Exclamation Mark (for acute toxicity)

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. Key
precautions include avoiding inhalation of fumes, using only in well-ventilated areas, and
wearing appropriate eye and face protection.[1]

Quantitative Data Summary

Detailed experimental toxicological data such as LD50 and LC50 values for
(bromoethynyl)benzene are not available in the reviewed literature. The following tables
summarize the available quantitative physical, chemical, and safety information.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CsHsBr [3]
Molecular Weight 181.03 g/mol [2]

CAS Number 932-87-6 [2][3]
Boiling Point 217.4 °C at 760 mmHg [3]
Density 1.51 g/cm3 [3]
Flash Point 86 °C [3]
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Table 2: GHS Classification and Precautionary Statements

Classification Hazard Statement Precautionary Codes
Acute Toxicity, Inhalation o P261, P271, P304+P340,
H332: Harmful if inhaled

(Category 4) P312
Serious Eye Damage H318: Causes serious eye P280, P305+P351+P338,
(Category 1) damage P310

Experimental Protocols (Data Not Available)

A thorough literature search did not yield specific experimental protocols for toxicological
studies on (bromoethynyl)benzene, such as:

Median Lethal Dose (LD50) or Lethal Concentration (LC50) studies.

Dermal and ocular irritation studies (though it is classified as causing serious eye damage,
the underlying study details are not provided).

Mutagenicity or genotoxicity assays.

Carcinogenicity, reproductive, or developmental toxicity studies.

The absence of this data necessitates a highly cautious approach to handling this chemical,
treating it as a substance with significant unknown toxicological properties.

Signaling Pathways and Mechanism of Toxicity
(Hypothetical)

There is no specific information available regarding the signaling pathways or the precise
mechanism of toxicity for (oromoethynyl)benzene. However, based on the chemical structure
(a haloalkyne), a plausible, yet hypothetical, mechanism of toxicity could involve its reactivity as
an electrophile. The electron-withdrawing nature of the bromine atom and the triple bond can
render the acetylenic carbons susceptible to nucleophilic attack by biological macromolecules,
such as proteins and DNA. This covalent modification could disrupt their normal function,
leading to cytotoxicity and potentially other adverse effects.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1266612?utm_src=pdf-body
https://www.benchchem.com/product/b1266612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a conceptual diagram illustrating this hypothetical reactivity.
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Cellular Environment

Nucleophilic Macromolecule

(Bromoethynyl)benzene (e.g., Protein, DNA)

Covalent Adduct

Disruption of Cellular Function

Cellular Toxicity
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Safe Handling Workflow for (Bromoethynyl)benzene

Risk Assessment
- Review SDS
- Assess quantities and procedures

'

Engineering Controls
- Certified Chemical Fume Hood

'

Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield
- Chemical-resistant Gloves
- Lab Coat

l

Handling Procedures
- Work within fume hood
- Avoid generating aerosols
- Keep containers tightly closed

7
/

/
/In case of spill
4

Spill Response
- Evacuate area
- Use appropriate absorbent material
- Follow institutional procedures

Waste Disposal
- Collect in designated, labeled hazardous waste container
- Follow institutional and local regulations

l

Decontamination
- Clean work surfaces
- Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266612#health-and-safety-information-for-
bromoethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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